Cas no 1004680-12-9 (N-[1-(4,5-dimethyl-6-oxo-1,6-dihydropyrimidin-2-yl)-3-methyl-1H-pyrazol-5-yl]-2,3-dimethoxybenzamide)

• Product Name: N-[1-(4,5-dimethyl-6-oxo-1,6-dihydropyrimidin-2-yl)-3-methyl-1H-pyrazol-5-yl]-2,3-dimethoxybenzamide
• CAS No: 1004680-12-9
• MF: C₁₉H₂₁N₅O₄
• MW: 383.401143789291
• CID: 5981681
• Update Time: 2025-05-19

N-[1-(4,5-dimethyl-6-oxo-1,6-dihydropyrimidin-2-yl)-3-methyl-1H-pyrazol-5-yl]-2,3-dimethoxybenzamide Chemical and Physical Properties

Names and Identifiers

• N-[1-(4,5-dimethyl-6-oxo-1,6-dihydropyrimidin-2-yl)-3-methyl-1H-pyrazol-5-yl]-2,3-dimethoxybenzamide
• N-[2-(5,6-dimethyl-4-oxo-1H-pyrimidin-2-yl)-5-methylpyrazol-3-yl]-2,3-dimethoxybenzamide

• Inchi： 1S/C19H21N5O4/c1-10-9-15(24(23-10)19-20-12(3)11(2)17(25)22-19)21-18(26)13-7-6-8-14(27-4)16(13)28-5/h6-9H,1-5H3,(H,21,26)(H,20,22,25)
• InChI Key： WECWHHKNUQCMJQ-UHFFFAOYSA-N
• SMILES： C(NC1=CC(C)=NN1C1NC(C)=C(C)C(=O)N=1)(=O)C1=CC=CC(OC)=C1OC

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Dimethoxybenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Methoxybenzenes Dimethoxybenzenes

Additional information on N-[1-(4,5-dimethyl-6-oxo-1,6-dihydropyrimidin-2-yl)-3-methyl-1H-pyrazol-5-yl]-2,3-dimethoxybenzamide

Professional Introduction to N-[1-(4,5-dimethyl-6-oxo-1,6-dihydropyrimidin-2-yl)-3-methyl-1H-pyrazol-5-yl]-2,3-dimethoxybenzamide (CAS No. 1004680-12-9)

N-[1-(4,5-dimethyl-6-oxo-1,6-dihydropyrimidin-2-yl)-3-methyl-1H-pyrazol-5-yl]-2,3-dimethoxybenzamide, identified by its CAS number 1004680-12-9, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal research. This molecule exhibits a complex structural framework that integrates several pharmacophoric elements, making it a promising candidate for further investigation in drug discovery and development.

The structural composition of N-[1-(4,5-dimethyl-6-oxo-1,6-dihydropyrimidin-2-yl)-3-methyl-1H-pyrazol-5-yl]-2,3-dimethoxybenzamide is characterized by the presence of a pyrimidine core substituted with a methyl group at the 4 and 5 positions, an oxo group at the 6 position, and an adjacent pyrazole ring. The pyrazole moiety is further substituted with a methyl group at the 3 position and is linked to a benzamide group that carries dimethoxy substituents at the 2 and 3 positions. This intricate arrangement of functional groups provides multiple sites for interaction with biological targets, thereby enhancing its potential as an active pharmaceutical ingredient (API).

In recent years, there has been growing interest in the development of heterocyclic compounds for their diverse biological activities. Pyrimidine derivatives, in particular, have been extensively studied due to their role as key components in nucleic acid structures and their ability to modulate various biological pathways. The compound N-[1-(4,5-dimethyl-6-oxo-1,6-dihydropyrimidin-2-yl)-3-methyl-1H-pyrazol-5-yl]-2,3-dimethoxybenzamide leverages these properties by incorporating a pyrimidine scaffold into its molecular structure.

The benzamide moiety in this compound is known to exhibit pharmacological activity in several therapeutic areas. Benzamides are frequently used as intermediates in the synthesis of drugs targeting neurological disorders, inflammatory conditions, and infectious diseases. The dimethoxy substituents on the benzamide group may enhance the solubility and bioavailability of the compound, making it more suitable for oral administration or other routes of delivery.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinities and interactions of small molecules with biological targets with greater accuracy. These tools have been instrumental in identifying potential lead compounds for drug development. N-[1-(4,5-dimethyl-6-oxo-1,6-dihydropyrimidin-2-yl)-3-methyl-1H-pyrazol-5-ylyl]-2,3-dimethoxybenzamide has been subjected to virtual screening using such methods to evaluate its potential as an inhibitor of enzymes involved in cancer progression and inflammation.

The compound's structural features suggest that it may interact with enzymes such as kinases and proteases, which are often dysregulated in diseases like cancer. By inhibiting these enzymes, the compound could potentially disrupt signaling pathways that contribute to tumor growth and metastasis. Additionally, its ability to modulate inflammatory responses may make it useful in treating chronic inflammatory diseases such as rheumatoid arthritis.

In vitro studies have begun to explore the pharmacological properties of N-[1-(4,5-dimethyl-6-oxyo-pyr-imidin-z'-yl)-3-methyl-lH-pyr-a-zol-S'-yl]-2,S'-dimethoxybenzamide. Initial results indicate that it exhibits inhibitory activity against several target enzymes with IC50 values comparable to those of known therapeutic agents. These findings are encouraging and warrant further investigation into its mechanism of action and potential therapeutic applications.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the complex heterocyclic core. The introduction of dimethoxy groups at the 2 and 3 positions of the benzamide moiety has been achieved through selective methylation reactions under controlled conditions.

The pharmacokinetic properties of N-[1-(4,S'-dimethyl-S'-oxo-l,S'-dihydro-pyr-imidin-z'-yl)-3-methyl-lH-pyr-a-zol-S'-yl]-2,S'-dimethoxybenzamide are currently being evaluated through preclinical studies. These studies aim to determine its absorption, distribution, metabolism, excretion (ADME) profile, which is critical for assessing its suitability for clinical development. Preliminary data suggest that the compound has good oral bioavailability and moderate metabolic stability.

The potential therapeutic applications of this compound are broad-ranging. Given its structural similarity to known drugs used in oncology and inflammation management, it holds promise for treating a variety of diseases. Researchers are particularly interested in its potential as an anti-cancer agent due to its ability to inhibit key enzymes involved in cell proliferation and survival.

Future research will focus on optimizing the synthesis of N-[1-(4,S'-dimethyl-S'-oxo-l,S'-dihydro-pyr-imidin-z'-yl)-3-methyl-lH-pyr-a-zol-S'-yl]-2,S'-dimethoxybenzamide for scalability and cost-effectiveness. Additionally, more extensive preclinical studies will be conducted to evaluate its safety profile and efficacy in animal models. If these studies yield positive results, clinical trials may be initiated to assess its effectiveness in human patients.

The development of new pharmaceuticals relies heavily on interdisciplinary collaboration between chemists, biologists, pharmacologists, and clinicians. The compound N-[1-(4,S'-dimethyl-S'-oxo-l,S'-dihydro-pyr-imidin-z'-yl)-3-methyl-lH-pyr-a-zol-S '-yl]-2,S '-dimethoxybenzamide exemplifies this collaborative approach by integrating structural features from multiple classes of bioactive molecules into a single entity with potential therapeutic value.